Cas no 25699-90-5 (Benzonitrile,2-(1H-indol-1-yl)-)
25699-90-5 structure
Product Name:Benzonitrile,2-(1H-indol-1-yl)-
CAS No:25699-90-5
MF:C15H10N2
MW:218.253303050995
CID:242178
PubChem ID:2735871
Update Time:2025-04-19
Benzonitrile,2-(1H-indol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-(1H-indol-1-yl)-
- 2-indol-1-ylbenzonitrile
- 1-(2-cyanophenyl)-indole
- 1-(2-Cyanophenyl)indole
- 1-o-Cyanophenylindol
- 2-(1h-indol-1-yl)benzonitrile
- 2-(indol-1-yl)benzonitrile
- 2-indol-1-yl-benzonitrile
- AC1MC4AY
- Maybridge3_006779
- Oprea1_346665
- SureCN699112
- CCG-45500
- IDI1_018166
- SR-01000004606
- DTXSID40370991
- SCHEMBL699112
- HMS1450E03
- SR-01000004606-1
- SR-01000004606-2
- 25699-90-5
-
- Inchi: 1S/C15H10N2/c16-11-13-6-2-4-8-15(13)17-10-9-12-5-1-3-7-14(12)17/h1-10H
- InChI Key: YOWVTEBFRUVRBT-UHFFFAOYSA-N
- SMILES: N1(C=CC2C=CC=CC1=2)C1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 218.0845
- Monoisotopic Mass: 218.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.72
Benzonitrile,2-(1H-indol-1-yl)- Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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